Cas no 886918-02-1 (ethyl 2-3-(ethanesulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate)

• Product name: ethyl 2-3-(ethanesulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate
• CAS No: 886918-02-1
• MF: C₁₈H₂₁NO₅S₂
• MW: 395.493042707443
• CID: 5477890

ethyl 2-3-(ethanesulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2-[[3-(ethylsulfonyl)benzoyl]amino]-4,5-dimethyl-, ethyl ester
• ethyl 2-3-(ethanesulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate

• Inchi： 1S/C18H21NO5S2/c1-5-24-18(21)15-11(3)12(4)25-17(15)19-16(20)13-8-7-9-14(10-13)26(22,23)6-2/h7-10H,5-6H2,1-4H3,(H,19,20)
• InChI Key： PNEZVKZRUNTKFO-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=CC(S(CC)(=O)=O)=C2)SC(C)=C(C)C=1C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on ethyl 2-3-(ethanesulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate

Comprehensive Overview of Ethyl 2-3-(Ethanesulfonyl)Benzamido-4,5-Dimethylthiophene-3-Carboxylate (CAS No. 886918-02-1)

Ethyl 2-3-(ethanesulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate (CAS No. 886918-02-1) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure, has garnered attention due to its potential as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for "ethyl 2-3-(ethanesulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate uses" and "CAS 886918-02-1 properties," highlighting its relevance in modern chemical studies.

The compound's structure features a thiophene core substituted with dimethyl groups and an ethanesulfonyl benzamido moiety, which contributes to its stability and reactivity. Such structural attributes make it a valuable candidate for exploring "sulfonyl-containing heterocycles" and "thiophene derivatives in drug discovery." Recent trends in AI-driven drug design have further amplified interest in this compound, as computational models often prioritize sulfonamide and thiophene-based scaffolds for their pharmacokinetic properties.

In the context of sustainability, ethyl 2-3-(ethanesulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate aligns with the growing demand for "green chemistry intermediates." Its synthetic pathways are being optimized to reduce hazardous byproducts, addressing queries like "eco-friendly synthesis of sulfonyl benzamides." Additionally, its potential role in "crop protection chemicals" has been explored, linking it to agrochemical innovations aimed at reducing environmental impact.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring purity and consistency for research applications. Searches for "CAS 886918-02-1 analytical methods" reflect the need for reliable quality control protocols. Furthermore, its solubility and stability profiles under varying pH conditions are critical for formulators, making "ethyl 2-3-(ethanesulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate solubility" a frequently researched topic.

The compound's patent landscape reveals its inclusion in several proprietary formulations, particularly in "kinase inhibitor development" and "anti-inflammatory agents." This ties into broader discussions about "targeted therapy intermediates" and "small molecule drug candidates," which dominate pharmaceutical R&D dialogues. Its CAS number (886918-02-1) serves as a vital identifier in regulatory and commercial databases, streamlining procurement for academic and industrial labs.

Emerging applications in "material science" have also been noted, with studies investigating its incorporation into "organic semiconductors" due to the conjugated thiophene system. Such interdisciplinary relevance underscores why searches for "thiophene-carboxylate derivatives" and "sulfonamide functionalization" remain prevalent in scientific literature and patent filings.

In summary, ethyl 2-3-(ethanesulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate (CAS No. 886918-02-1) exemplifies the convergence of medicinal chemistry, sustainable synthesis, and advanced material research. Its multifaceted utility ensures continued exploration, driven by both academic curiosity and industrial demand for innovative chemical solutions.